Cas no 694515-77-0 (3-[7-[(3-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic acid)

• Product Name: 3-[7-[(3-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic acid
• CAS No: 694515-77-0
• MF: C₂₂H₂₂O₆
• MW: 382.406486988068
• MDL: MFCD03854178
• CID: 5554853
• Update Time: 2025-05-25

3-[7-[(3-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[7-[(3-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic acid

• MDL： MFCD03854178
• Inchi： 1S/C22H22O6/c1-13-17-7-9-19(27-12-15-5-4-6-16(11-15)26-3)14(2)21(17)28-22(25)18(13)8-10-20(23)24/h4-7,9,11H,8,10,12H2,1-3H3,(H,23,24)
• InChI Key： ZPAXDZKAUQQGIR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC3=CC=CC(OC)=C3)=CC=C2C(C)=C1CCC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-[7-[(3-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic acid

3-[7-[(3-Methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic Acid: A Comprehensive Overview

3-[7-[(3-Methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic acid, also known by its CAS number 694515-77-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzene ring fused to a pyran or pyrylium ring. The structure of this compound is characterized by a chromen ring system substituted with several functional groups, including methoxy and methyl groups, as well as a propanoic acid moiety.

The chemical structure of this compound can be broken down into its constituent parts. The chromen ring system forms the core of the molecule, with substituents at positions 4, 7, and 8. At position 7, there is a methoxy group attached to a phenyl ring (specifically the 3-methoxyphenyl group), which introduces electron-donating effects and potentially enhances the compound's stability. The methyl groups at positions 4 and 8 further diversify the electronic environment of the molecule. The propanoic acid group at position 3 adds an acidic functionality, which could play a role in its interactions with biological systems.

Recent studies have highlighted the potential of chromene derivatives in drug discovery. For instance, research published in Journal of Medicinal Chemistry in 2023 demonstrated that certain chromene derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 3-[7-[(3-Methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic acid could be explored for its therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chromen skeleton. This is often achieved through cyclization reactions involving appropriate starting materials such as aldehydes or ketones. Subsequent steps involve the introduction of substituents at specific positions on the chromen ring. The addition of the propanoic acid group is typically carried out via esterification or direct coupling reactions, depending on the desired outcome.

In terms of biological activity, this compound has shown promise in preliminary assays. A study conducted by researchers at Stanford University in 2022 revealed that it exhibits moderate inhibitory activity against certain enzymes associated with cancer progression. Specifically, it was found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tumor invasion and metastasis. These findings suggest that this compound could be a lead candidate for anti-cancer drug development.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. Using molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists have estimated its bioavailability and metabolic stability. These computational tools have provided valuable insights into optimizing the compound's structure for improved therapeutic efficacy.

In conclusion, 3-[7-[(3-Methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]propanoic acid, with its unique chemical structure and promising biological activities, represents a significant advancement in the field of organic chemistry and pharmacology. Its potential applications span across various therapeutic areas, making it an intriguing subject for further research and development.